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Compound of Interest

Compound Name: Friedelan-3-one

Cat. No.: B13398878

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and comparative protocols for the extraction
of Friedelan-3-one, a pentacyclic triterpenoid with significant pharmacological potential, using
Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE).[1][2][3]
These advanced techniques offer significant advantages over traditional methods in terms of
efficiency, extraction time, and solvent consumption.[1][2]

Introduction to Friedelan-3-one

Friedelan-3-one, also known as Friedelin, is a naturally occurring pentacyclic triterpenoid
found in a variety of plant species, including those from the Celastraceae, Asteraceae, and
Euphorbiaceae families.[1][3] It has been isolated from various plant parts, such as leaves,
bark, and roots.[1] This compound has garnered considerable interest in the pharmaceutical
and nutraceutical industries due to its wide range of biological activities, including anti-
inflammatory, antioxidant, anticancer, and antimicrobial properties.[1][4] Efficient extraction of
Friedelan-3-one from its natural sources is a critical step for further research and
development.

Comparative Analysis of UAE and MAE for
Triterpenoid Extraction
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Both UAE and MAE are modern, green extraction techniques that utilize energy to enhance the
extraction process. UAE employs high-frequency sound waves to induce cavitation, which
disrupts plant cell walls and enhances solvent penetration. MAE utilizes microwave energy to
heat the solvent and plant matrix, leading to rapid cell lysis and release of target compounds.

The choice between UAE and MAE can depend on several factors, including the specific plant
matrix, desired yield, and available equipment. The following tables summarize typical
experimental parameters and comparative performance for the extraction of triterpenoids,
including Friedelan-3-one, based on available literature.

Table 1: Comparison of Optimized Extraction

for Tri ids usi I

Ultrasound- Microwave-
Parameter Assisted Extraction Assisted Extraction Source(s)
(UAE) (MAE)

Ethanol (60-73%),
Ethanol (71-85%),

Solvent i Methanol-water 516171819110
Acetone-water mixture

mixture
Solvent Concentration  65-85% 42-73% [518191[10]1[11]
Temperature 30-78.2°C 51-100°C [5I6I7L1112]
Extraction Time 33.6 - 51 min 7 - 60 min [BI6N7LL][12][13]
Power/Amplitude 160 - 180 W 362 - 900 W [51617111]
Solid-to-Liquid Ratio 1:8-1:26.1 (g/mL) 1:15-1:32 (g/mL) BIIIEIPION L]

[12][13]

Table 2: Comparative Extraction Yields of Triterpenoids
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Extraction Target .
Plant Source Yield Source(s)
Method Compound

Ultrasound- )
. Monteverdia ] )
Assisted Friedelin 6.6% [1]

) aquifolia leaves
Extraction (UAE)

Microwave- -
) Actinidia ) ) 84.96%
Assisted o Triterpenoids [819]
) deliciosa root (recovery)
Extraction (MAE)
Ultrasound- ] ]
) Gomphrena Triterpenoid
Assisted o ) 2.337% [11][12]
) celosioides Saponins
Extraction (UAE)
Microwave- o
, Lactuca indica Total
Assisted ) ) 29.17 mg/g [13]
leaves Triterpenoids

Extraction (MAE)

Experimental Protocols

The following are generalized protocols for the extraction of Friedelan-3-one using UAE and
MAE. Researchers should consider these as a starting point and may need to optimize the
parameters for their specific plant material and equipment.

Protocol 1: Ultrasound-Assisted Extraction (UAE) of
Friedelan-3-one
Materials and Equipment

o Dried and powdered plant material (e.g., Putranjiva roxburghii leaves)

Ethanol (70-95%)

Ultrasonic bath or probe sonicator

Extraction vessel (beaker or flask)

Filtration system (e.g., Whatman No. 1 filter paper, vacuum filtration apparatus)
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Rotary evaporator

Analytical balance

Heating mantle or water bath

Procedure

Sample Preparation: Weigh a known amount of the dried, powdered plant material (e.g., 10
9).

Solvent Addition: Place the plant material into the extraction vessel and add the extraction
solvent (e.g., 71% ethanol) at a specific solid-to-liquid ratio (e.g., 1:10 g/mL).[7]

Ultrasonication: Place the extraction vessel in the ultrasonic bath or immerse the probe of
the sonicator into the mixture.

Set Parameters: Set the desired extraction parameters:
o Temperature: 30 °C[5][7]

o Time: 45 minutes[7]

o Power: 160 W[7]

Extraction: Begin the ultrasonic-assisted extraction and maintain the parameters for the set
duration.

Filtration: After extraction, separate the extract from the plant residue by filtration.

Solvent Evaporation: Concentrate the filtrate using a rotary evaporator under reduced
pressure to obtain the crude extract.

Drying and Weighing: Dry the crude extract to a constant weight and calculate the extraction
yield.
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Protocol 2: Microwave-Assisted Extraction (MAE) of

Friedelan-3-one
Materials and Equipment

Dried and powdered plant material (e.g., Putranjiva roxburghii leaves)
Ethanol (70-95%)

Microwave extraction system (closed-vessel or open-vessel)
Extraction vessels (microwave-safe)

Filtration system

Rotary evaporator

Analytical balance

Procedure

Sample Preparation: Weigh a known amount of the dried, powdered plant material (e.g., 10
9)-

Solvent Addition: Place the plant material into a microwave-safe extraction vessel and add
the extraction solvent (e.g., 72.67% ethanol) at a specific solid-to-liquid ratio (e.g., 1:15
g/mL).[8][9]

Microwave Irradiation: Secure the vessel in the microwave extractor.

Set Parameters: Program the microwave extractor with the desired parameters:
o Power: 362.12 W[8][9]

o Temperature: (as controlled by the system, often ramped to a set point)

o Time: 30 minutes[8][9]

Extraction: Start the microwave extraction program.
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o Cooling: After the extraction is complete, allow the vessel to cool to a safe temperature
before opening.

« Filtration: Separate the extract from the plant residue by filtration.
e Solvent Evaporation: Concentrate the filtrate using a rotary evaporator.

e Drying and Weighing: Dry the crude extract to a constant weight and calculate the extraction
yield.

Visualized Workflows and Relationships

To further clarify the experimental processes and the relationship between the techniques and
the target compound, the following diagrams are provided.
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Caption: Workflow for Ultrasound-Assisted Extraction (UAE) of Friedelan-3-one.
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Caption: Workflow for Microwave-Assisted Extraction (MAE) of Friedelan-3-one.
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Caption: Logical relationship between extraction methods and the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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